6-[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine

• IUPAC Name: 6-[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-7H-purine
• InChI: InChI=1S/C15H17FN8/c1-9-11(16)14(22-10(2)21-9)23-3-5-24(6-4-23)15-12-13(18-7-17-12)19-8-20-15/h7-8H,3-6H2,1-2H3,(H,17,18,19,20)
• InChI Key: YVBIXXXJKGWMKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)N2CCN(CC2)C3=NC=NC4=C3NC=N4)F
• Molecular Formula: C15H17FN8
• Molecular Weight: 328.35 g/mol

Description

The compound “6-[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine” is a complex organic molecule that contains several interesting structural features, including a purine ring, a pyrimidine ring, and a piperazine ring. The presence of these functional groups suggests that this compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, includes a purine ring, a pyrimidine ring, and a piperazine ring. These rings are common structures in many biologically active compounds, suggesting potential biological activity for this compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of chemical transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a fluorine atom could influence its reactivity and the piperazine ring could influence its solubility.

Future Directions

The future research directions for this compound could include studying its synthesis, its physical and chemical properties, and its potential biological activities. It could also be interesting to study its interactions with various biological targets.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit fibroblast growth factor receptor 4 (fgfr4) . FGFR4 plays a crucial role in cell division and regulation of cell growth and maturation .

Mode of Action

Compounds with similar structures have been shown to interact with their targets, such as fgfr4, leading to inhibition of the receptor’s activity . This inhibition can result in decreased cell proliferation and growth .

Biochemical Pathways

Fgfr4, a potential target of this compound, is involved in several signaling pathways, including the mapk, pi3k/akt, and plcγ pathways . Inhibition of FGFR4 could potentially affect these pathways, leading to downstream effects such as reduced cell proliferation and growth .

Pharmacokinetics

Similar compounds have been evaluated for their admet (absorption, distribution, metabolism, excretion, and toxicity) properties . These properties can significantly impact the bioavailability of the compound, influencing its effectiveness as a therapeutic agent .

Result of Action

Inhibition of fgfr4, a potential target of this compound, can lead to decreased cell proliferation and growth . This could potentially be beneficial in the treatment of conditions characterized by excessive cell proliferation, such as cancer .